Cas no 75626-13-0 (1H-INDOLE-3-ETHANAMINE, 1-BENZOYL-)

1H-INDOLE-3-ETHANAMINE, 1-BENZOYL- structure
75626-13-0 structure
Product name:1H-INDOLE-3-ETHANAMINE, 1-BENZOYL-
CAS No:75626-13-0
MF:C17H16N2O
MW:264.321743965149
CID:3227779
PubChem ID:82486346

1H-INDOLE-3-ETHANAMINE, 1-BENZOYL- Chemical and Physical Properties

Names and Identifiers

    • 1H-INDOLE-3-ETHANAMINE, 1-BENZOYL-
    • [3-(2-Aminoethyl)-1H-indol-1-yl]phenylmethanone
    • 75626-13-0
    • DTXSID701244395
    • Inchi: InChI=1S/C17H16N2O/c18-11-10-14-12-19(16-9-5-4-8-15(14)16)17(20)13-6-2-1-3-7-13/h1-9,12H,10-11,18H2
    • InChI Key: SZDQKPSDEOAZQR-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 264.126263138Da
  • Monoisotopic Mass: 264.126263138Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 338
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 48Ų

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